5-(1-Chloropropyl)-2-methoxypyridine

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 5-(1-chloropropyl)-2-methoxypyridine
• InChI: InChI=1S/C9H12ClNO/c1-3-8(10)7-4-5-9(12-2)11-6-7/h4-6,8H,3H2,1-2H3
• InChI Key: WWAUZAWZIGELGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(C=C1)OC)Cl

Description

5-(1-Chloropropyl)-2-methoxypyridine is a substituted pyridine derivative featuring a methoxy group at position 2 and a 1-chloropropyl chain at position 5. This compound is of interest in medicinal and synthetic chemistry, particularly in the development of ligands or intermediates for biologically active molecules. The following analysis compares its inferred behavior with structurally related pyridine derivatives.

Comparison with Similar Compounds

Structural and Reactivity Comparisons

Key analogs include 2-methoxypyridine derivatives with varying substituents at position 5, as well as 3-methoxypyridine isomers. The table below summarizes critical differences:

Compound Name	Substituent at Position 5	Methoxy Position	Reactivity/Steric Effects	Synthesis Yield (if available)	Spectral Data (LC-MS/NMR)
5-(1-Chloropropyl)-2-methoxypyridine	1-Chloropropyl	2	Likely steric hindrance from bulky chloropropyl	Not reported	Not reported
2-Methoxypyridine	None	2	Steric hindrance prevents reactions (e.g., cyclization)	-	-
5-Vinyl-2-methoxypyridine (H-2)	Vinyl	2	Reactive in synthesis; lower yield (22.26%)	22.26%	m/z 136.3 [M+H]+
5-(2,2-Difluorocyclopropyl)-2-methoxypyridine (H-3)	Difluorocyclopropyl	2	Synthesized from H-2; steric/electronic effects	Not specified	Not reported
3-Methoxypyridine derivatives	Varied (e.g., methyl, bromo)	3	Forms α/β isomers; kinetically controlled pathways	Dominant α-series yields	NMR distinguishes isomers

Key Observations:

Steric Effects of 2-Methoxy Substitution: 2-Methoxypyridine derivatives exhibit steric hindrance that can suppress reactivity. For example, 2-methoxypyridine failed to undergo cyclization due to unfavorable steric interactions .

Positional Isomerism (2- vs. 3-Methoxy) :

• 3-Methoxypyridine derivatives (e.g., 3-methoxy-5-methylpyridine) form α/β isomers under kinetically controlled conditions, with α-series products dominating . In contrast, 2-methoxy substitution may steer reactions toward alternative pathways or products due to steric and electronic differences.

Substituent Effects at Position 5 :

• The 1-chloropropyl group introduces both steric bulk and electronegativity, differing from the vinyl or difluorocyclopropyl groups in analogs like H-2 and H-3. Chlorine’s electronegativity may enhance electrophilic reactivity, while the propyl chain could hinder nucleophilic attack or cyclization.

Gaps in Data

Direct experimental data on 5-(1-Chloropropyl)-2-methoxypyridine are absent in the provided evidence. Comparisons rely on structural analogs, highlighting the need for further studies on its synthesis, spectroscopic characterization, and reactivity.